Cas no 1339196-01-8 (1-(bromomethyl)-1-(butan-2-yloxy)-4-(propan-2-yl)cyclohexane)

• Product Name: 1-(bromomethyl)-1-(butan-2-yloxy)-4-(propan-2-yl)cyclohexane
• CAS No: 1339196-01-8
• MF: C₁₄H₂₇BrO
• MW: 291.267584085464
• CID: 6245604
• PubChem ID: 63468629
• Update Time: 2025-05-30

1-(bromomethyl)-1-(butan-2-yloxy)-4-(propan-2-yl)cyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-(bromomethyl)-1-(butan-2-yloxy)-4-(propan-2-yl)cyclohexane
• CS-0275637
• AKOS012776479
• 1-(Bromomethyl)-1-(sec-butoxy)-4-isopropylcyclohexane
• EN300-1134081
• 1339196-01-8

• Inchi： 1S/C14H27BrO/c1-5-12(4)16-14(10-15)8-6-13(7-9-14)11(2)3/h11-13H,5-10H2,1-4H3
• InChI Key： DJMKMEGYACILQH-UHFFFAOYSA-N
• SMILES： BrCC1(CCC(C(C)C)CC1)OC(C)CC

Computed Properties

• Exact Mass: 290.12453g/mol
• Monoisotopic Mass: 290.12453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids

Additional information on 1-(bromomethyl)-1-(butan-2-yloxy)-4-(propan-2-yl)cyclohexane

Professional Introduction to Compound with CAS No. 1339196-01-8 and Product Name: 1-(bromomethyl)-1-(butan-2-yloxy)-4-(propan-2-yl)cyclohexane

The compound with the CAS number 1339196-01-8 and the product name 1-(bromomethyl)-1-(butan-2-yloxy)-4-(propan-2-yl)cyclohexane represents a significant advancement in the field of organic synthesis and pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug development and material science. The presence of multiple functional groups, including a bromomethyl moiety and an allyl ether linkage, makes it a versatile intermediate for constructing complex molecular architectures.

Recent research in the domain of medicinal chemistry has highlighted the importance of cyclohexane derivatives in the design of novel therapeutic agents. The structural motif of 1-(bromomethyl)-1-(butan-2-yloxy)-4-(propan-2-yl)cyclohexane offers a promising scaffold for further functionalization, enabling the synthesis of molecules with tailored biological activities. Specifically, the bromomethyl group serves as a reactive handle for nucleophilic substitution reactions, while the butan-2-yloxy and propan-2-yl substituents contribute to steric and electronic modulation, influencing the compound's pharmacokinetic properties.

In the context of drug discovery, this compound has been explored as a precursor for developing small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its utility in generating derivatives with potential antiviral and anti-inflammatory effects. The cyclohexane ring, a common pharmacophore in many bioactive molecules, enhances solubility and metabolic stability, making it an attractive scaffold for oral administration. Furthermore, the strategic placement of the allyl ether group allows for further derivatization via cross-coupling reactions, such as Suzuki-Miyaura or Heck couplings, which are pivotal in constructing biaryl systems prevalent in many drugs.

The synthesis of 1-(bromomethyl)-1-(butan-2-yloxy)-4-(propan-2-yl)cyclohexane involves multi-step organic transformations that showcase modern synthetic methodologies. Advanced techniques such as palladium-catalyzed reactions and organometallic chemistry have been employed to achieve high yields and regioselectivity. These synthetic strategies not only highlight the compound's synthetic utility but also reflect the broader trends in chemical research towards sustainable and efficient synthesis. The use of green chemistry principles has been increasingly integrated into these processes, minimizing waste and maximizing atom economy.

From a pharmaceutical perspective, the structural features of this compound align with current trends in drug design, emphasizing modular scaffolds that can be readily modified to optimize bioactivity. The bromomethyl group, for example, is a well-established handle for introducing diverse functional groups via nucleophilic addition reactions. This reactivity has been leveraged in designing inhibitors targeting enzymes such as kinases and proteases, which are key players in many disease mechanisms. Additionally, the presence of both alkyl and alkoxy substituents provides opportunities for fine-tuning lipophilicity and polar surface area (PSA), critical parameters in drug-like properties.

Recent publications have begun to explore the potential of cyclohexane-based derivatives in addressing neurological disorders. The rigid cyclohexane ring can mimic natural product scaffolds known to interact with biological targets effectively. In particular, derivatives of this compound have shown promise in preclinical studies as modulators of neurotransmitter receptors. The ability to introduce diverse functional groups while maintaining structural integrity makes it a valuable building block for medicinal chemists seeking to develop next-generation therapeutics.

The versatility of 1-(bromomethyl)-1-(butan-2-yloxy)-4-(propan-2-yl)cyclohexane extends beyond pharmaceutical applications into materials science. Its unique structure allows for the creation of polymers with tailored properties, such as biodegradability or enhanced mechanical strength. Researchers are exploring its use as a monomer in synthesizing novel polymers that could find applications in biomedical devices or sustainable packaging materials. The dual functionality provided by the bromomethyl and allyl ether groups enables copolymerization with other monomers, leading to materials with hybrid characteristics that combine advantages from both components.

In conclusion, the compound with CAS number 1339196-01-8 and product name 1-(bromomethyl)-1-(butan-2-yloxy)-4-(propan-2-yl)cyclohexane represents a cornerstone in modern synthetic chemistry and drug development. Its structural complexity and functional diversity make it an indispensable tool for medicinal chemists seeking to design innovative therapeutics. As research continues to uncover new applications for this compound, its significance is expected to grow further, driving advancements across multiple disciplines within chemical science.